1,3-Benzodioxole-5-carboxamide, N-(((2-(1-(phenylmethyl)-4-piperdinyl) ethyl)amino)thioxomethyl)-
1,3-Benzodioxole-5-carboxamide, N-(((2-(1-(phenylmethyl)-4-piperdinyl) ethyl)amino)thioxomethyl)-
Brand Name:
Vulcanchem
CAS No.:
145232-89-9
VCID:
VC0114749
InChI:
InChI=1S/C23H27N3O3S/c27-22(19-6-7-20-21(14-19)29-16-28-20)25-23(30)24-11-8-17-9-12-26(13-10-17)15-18-4-2-1-3-5-18/h1-7,14,17H,8-13,15-16H2,(H2,24,25,27,30)
SMILES:
C1CN(CCC1CCNC(=S)NC(=O)C2=CC3=C(C=C2)OCO3)CC4=CC=CC=C4
Molecular Formula:
C23H27N3O3S
Molecular Weight:
425.5 g/mol
1,3-Benzodioxole-5-carboxamide, N-(((2-(1-(phenylmethyl)-4-piperdinyl) ethyl)amino)thioxomethyl)-
CAS No.: 145232-89-9
Main Products
VCID: VC0114749
Molecular Formula: C23H27N3O3S
Molecular Weight: 425.5 g/mol
| CAS No. | 145232-89-9 |
|---|---|
| Product Name | 1,3-Benzodioxole-5-carboxamide, N-(((2-(1-(phenylmethyl)-4-piperdinyl) ethyl)amino)thioxomethyl)- |
| Molecular Formula | C23H27N3O3S |
| Molecular Weight | 425.5 g/mol |
| IUPAC Name | N-[2-(1-benzylpiperidin-4-yl)ethylcarbamothioyl]-1,3-benzodioxole-5-carboxamide |
| Standard InChI | InChI=1S/C23H27N3O3S/c27-22(19-6-7-20-21(14-19)29-16-28-20)25-23(30)24-11-8-17-9-12-26(13-10-17)15-18-4-2-1-3-5-18/h1-7,14,17H,8-13,15-16H2,(H2,24,25,27,30) |
| Standard InChIKey | OPLHGJDLBDRUTM-UHFFFAOYSA-N |
| SMILES | C1CN(CCC1CCNC(=S)NC(=O)C2=CC3=C(C=C2)OCO3)CC4=CC=CC=C4 |
| Canonical SMILES | C1CN(CCC1CCNC(=S)NC(=O)C2=CC3=C(C=C2)OCO3)CC4=CC=CC=C4 |
| Synonyms | 1-(3,4-(methylenedioxy)benzoyl)-3-(2-(1-benzyl-4-piperidinyl)ethyl)thiourea 1-MDB-3-BPET |
| PubChem Compound | 3072951 |
| Last Modified | Nov 11 2021 |
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